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Compound of Interest

Compound Name: Mrs 2219

Cat. No.: B1676833 Get Quote

Essential Safety and Handling Guide for
MRS2219
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the selective P2Y receptor antagonist, MRS2219. Adherence to

these guidelines is critical for ensuring personal safety and maintaining a secure laboratory

environment.

I. Compound Identification and Hazards
Chemical Name: (R)-3,9-dihydroxy-8-methyl-1,5-dihydro-[1][2][3]dioxaphosphepino[5,6-

c]pyridine 3-oxide[1]

Synonyms: MRS-2220, MRS2219[2]

Molecular Formula: C₈H₁₀NO₅P

Molecular Weight: 231.14 g/mol

CAS Number: 14141-47-0
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Hazard Statement: While a specific, publicly available Safety Data Sheet (SDS) for

MRS2219 is limited, similar small molecule inhibitors may cause skin and eye irritation. It is

recommended to handle it as a potentially hazardous compound.

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The following table

summarizes the recommended PPE for handling MRS2219.

Activity Required PPE Rationale

Handling Solid Compound

(Weighing, Aliquoting)

• Nitrile gloves (double-gloving

recommended)• Safety

goggles with side shields•

Laboratory coat• N95

respirator (if not handled in a

fume hood)

Prevents skin contact and

inhalation of fine powder.

Working with Solutions

• Nitrile gloves• Safety goggles

with side shields• Laboratory

coat

Protects against splashes and

skin contact.

General Laboratory Operations
• Safety glasses• Laboratory

coat• Closed-toe shoes

Standard laboratory practice to

prevent accidental exposure.

III. Step-by-Step Handling Procedures
A. Engineering Controls:

Ventilation: All work with the solid form of MRS2219 or concentrated solutions should be

performed in a certified chemical fume hood or a ventilated balance enclosure to minimize

inhalation risk.

Eye Wash and Safety Shower: Ensure an operational and easily accessible eye wash station

and safety shower are in the laboratory.

B. Procedural Guidance:
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Preparation: Before handling, ensure all required PPE is correctly donned. Cover the work

surface with disposable, absorbent bench paper.

Weighing (Solid Form):

Perform all weighing operations within a chemical fume hood or a ventilated enclosure.

Use anti-static weighing paper or a suitable container.

Handle with care to avoid creating dust.

Solubilization:

Add solvent to the solid compound slowly and carefully to prevent splashing.

MRS2219 is soluble up to 100 mM in 1eq. NaOH.

Storage:

Solid: Store desiccated at +4°C.

Solutions: It is recommended to use solutions promptly and avoid long-term storage.

IV. Spill and Exposure Management
Small Spills:

Absorb liquid spills with an inert material (e.g., vermiculite, sand).

For solid spills, carefully sweep up the material, avoiding dust generation.

Place all contaminated materials into a sealed container for hazardous waste disposal.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

V. Disposal Plan
All waste containing MRS2219 must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated consumables (e.g., gloves, pipette tips, bench paper)

in a designated, sealed hazardous waste container.

Liquid Waste: Collect all unused solutions containing MRS2219 in a clearly labeled, sealed

hazardous waste container. Do not pour down the drain.

Disposal Route: All hazardous waste must be disposed of through your institution's

environmental health and safety office, in accordance with all local, state, and federal

regulations.

VI. Experimental Workflow Diagram
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Caption: Workflow for the safe handling of MRS2219.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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